Cas no 857080-70-7 (2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl-)

• Product Name: 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl-
• CAS No: 857080-70-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 4243854
• Update Time: 2025-07-21

2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl-
• 4-Ethoxy-3-methyl-benzofuran-2-carboxylic acid

• Inchi： 1S/C12H12O4/c1-3-15-8-5-4-6-9-10(8)7(2)11(16-9)12(13)14/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： XKFZFLXQZKBAQD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(OCC)=C2C(C)=C1C(O)=O

Additional information on 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl-

Introduction to 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- (CAS No. 857080-70-7) and Its Emerging Applications in Chemical Biology

2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl-, identified by its unique Chemical Abstracts Service (CAS) number 857080-70-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its structural complexity and potential biological activities. This compound belongs to the benzofuran family, a class of molecules known for their diverse pharmacological properties and roles in natural product chemistry. The presence of both ethoxy and methyl substituents on the benzofuran core introduces specific electronic and steric features that make this molecule a valuable scaffold for drug discovery and medicinal chemistry research.

The benzofuran core is a privileged structure in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its aromatic system combined with the oxygen-containing heterocycle provides a versatile platform for interactions with biological targets. In particular, 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- has been studied for its potential role in modulating various biological pathways, including those relevant to inflammation, cancer, and neurodegenerative diseases. The ethoxy group at the 4-position and the methyl group at the 3-position contribute to the molecule's unique reactivity and binding properties, making it an interesting candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- with target proteins with higher accuracy. These studies suggest that the compound may interact with enzymes and receptors involved in signal transduction pathways, potentially leading to therapeutic effects. For instance, preliminary computational studies have indicated that this molecule could bind to cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This aligns with the growing interest in developing novel anti-inflammatory agents that target COX enzymes while minimizing side effects associated with non-selective inhibitors.

In addition to its potential anti-inflammatory properties, 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- has been explored as a precursor in the synthesis of more complex molecules with enhanced biological activity. The carboxylic acid moiety at the 2-position of the benzofuran ring provides a handle for further functionalization, allowing chemists to introduce additional substituents or link this compound to other pharmacophores. This flexibility has made it a valuable building block in the development of novel therapeutic agents. For example, researchers have utilized this compound to synthesize derivatives that exhibit inhibitory activity against kinases involved in cancer progression. These derivatives have shown promise in preclinical studies, highlighting the importance of 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- as a starting material for drug discovery efforts.

The synthesis of 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- involves multi-step organic reactions that highlight the synthetic prowess of modern organic chemistry. One common synthetic route involves the condensation of ethyl acetoacetate with an appropriate electrophile followed by cyclization and subsequent functional group transformations. These synthetic strategies have been optimized over time to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The availability of well-characterized synthetic routes has also facilitated interdisciplinary collaborations between organic chemists and biologists, accelerating the discovery of new bioactive compounds.

The pharmacological evaluation of 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- has been conducted using both in vitro and in vivo models. In vitro studies have revealed that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. For example, assays targeting COX enzymes have shown that derivatives of this molecule can inhibit prostaglandin synthesis at concentrations comparable to known anti-inflammatory drugs. Similarly, cell-based assays have indicated that certain analogs may induce apoptosis in cancer cell lines, underscoring their potential as candidates for anticancer therapy.

In vivo studies have provided additional insights into the biological activity of 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl-. Animal models of inflammation have demonstrated that oral administration of this compound can reduce inflammatory markers such as cytokine levels and edema formation. These findings support the hypothesis that this molecule could be developed into a therapeutic agent for chronic inflammatory conditions. Furthermore, preclinical trials in animal models of cancer have shown promising results regarding tumor growth inhibition and metastasis prevention. These observations are particularly encouraging given the increasing demand for targeted therapies that minimize systemic side effects.

The growing interest in 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- has also spurred innovation in drug delivery systems designed to enhance its bioavailability and target specificity. Researchers are exploring various approaches, including prodrug formulations and nanotechnology-based delivery platforms, to improve therapeutic efficacy while reducing toxicity. For instance, encapsulation within liposomes or polymeric nanoparticles has been shown to protect sensitive functional groups during transit through biological systems while allowing controlled release at target sites. Such advancements are critical for translating promising preclinical findings into effective clinical treatments.

The future direction of research on 2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl- is likely to focus on structure-activity relationship (SAR) studies aimed at optimizing its biological activity and pharmacokinetic properties. By systematically modifying substituents on the benzofuran core or introducing new functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings), chemists can generate libraries of derivatives with tailored properties. High-throughput screening (HTS) technologies will play a crucial role in identifying lead compounds from these libraries based on their ability to interact with biological targets effectively.

In conclusion,2-Benzofurancarboxylic acid, 4-ethoxy-3-methyl(CAS No.857080-70-7) represents an exciting opportunity for innovation in chemical biology and drug discovery.
Its unique structural features make it a versatile scaffold
for developing novel therapeutic agents
with potential applications
in areas such as inflammation management
and cancer treatment.
With ongoing advances
in synthetic chemistry
and pharmacological evaluation techniques,
this compound
is poised
to make significant contributions
to future medical breakthroughs.